Cas no 1366348-93-7 ((3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366348-93-7
• MF: C₂₄H₁₉ClFNO₄
• MW: 439.863369226456
• CID: 6594420
• PubChem ID: 103840522
• Update Time: 2025-05-21

(3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366348-93-7
• EN300-1163074
• (3R)-3-(3-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H19ClFNO4/c25-20-11-5-10-18(23(20)26)21(12-22(28)29)27-24(30)31-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19,21H,12-13H2,(H,27,30)(H,28,29)/t21-/m1/s1
• InChI Key： BMTQCNAPCGATIE-OAQYLSRUSA-N
• SMILES： ClC1=CC=CC(=C1F)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.0986639g/mol
• Monoisotopic Mass: 439.0986639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound (3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a highly specialized molecule with significant applications in the field of organic chemistry and drug discovery. Its CAS number, 1366348-93-7, uniquely identifies it in chemical databases, making it easier for researchers to reference and study this compound.

The structure of this compound is characterized by a propanoic acid backbone with a chiral center at the third carbon atom, which is substituted with a fluorine and chlorine-substituted phenyl group and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, highlighting the potential of this compound in the synthesis of complex molecules, including peptides and other bioactive compounds.

Recent studies have shown that the chirality of this compound plays a crucial role in its biological activity. The (R)-configuration at the third carbon atom ensures specific interactions with biological targets, making it a promising candidate for drug development. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of this compound involves multi-step processes, including the formation of the Fmoc group and the introduction of the halogenated phenyl substituent. Advanced techniques such as Suzuki coupling and stereoselective synthesis have been employed to achieve high yields and excellent stereochemical control. These methods are detailed in recent publications, emphasizing the importance of optimizing synthetic pathways for complex molecules.

In terms of applications, this compound has been utilized in the development of peptide-based drugs, where its chirality and functional groups provide unique advantages. For instance, it has been incorporated into peptide libraries for high-throughput screening, enabling the identification of novel bioactive compounds with potential therapeutic applications.

Moreover, the Fmoc group in this compound serves as a versatile protecting group, allowing for precise control over reactivity during synthesis. This feature has made it an invaluable tool in medicinal chemistry, where fine-tuning molecular properties is essential for achieving desired biological outcomes.

Recent research has also focused on understanding the stability and reactivity of this compound under various conditions. Studies have demonstrated that its stability is influenced by factors such as temperature and pH, which are critical considerations during large-scale synthesis and formulation development.

In conclusion, (3R)-3-(3-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a versatile and valuable molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as a key player in advancing chemical research and therapeutic development.